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Compound of Interest

Compound Name: Ara-F-NAD+ sodium

Cat. No.: B12399865 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed protocols and application notes for the preparation of Ara-F-
NAD+ sodium salt stock solutions for various experimental applications. Ara-F-NAD+, an

arabino analogue of NAD+, is a potent and reversible slow-binding inhibitor of CD38 NADase.

[1][2][3] Proper preparation and storage of stock solutions are critical for obtaining reliable and

reproducible experimental results. This guide outlines the necessary materials, step-by-step

procedures, and stability data to ensure the integrity of Ara-F-NAD+ solutions.

Product Information and Properties
Ara-F-NAD+ sodium salt is typically supplied as a lyophilized or crystallized solid. It is

important to refer to the batch-specific molecular weight provided on the product vial or

Certificate of Analysis for accurate concentration calculations.

Table 1: Physicochemical Properties of Ara-F-NAD+ Sodium Salt
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Property Value Reference

Molecular Formula C₂₁H₂₅FN₇NaO₁₃P₂ [2]

Molecular Weight 687.4 g/mol (anhydrous) [2]

Appearance White to off-white solid [4]

Solubility
> 30 mM in water and aqueous

buffers
[5]

Purity Typically >97% (HPLC) [5]

Stock Solution Preparation
Materials

Ara-F-NAD+ sodium salt

Sterile, nuclease-free water (e.g., Milli-Q or equivalent)

Appropriate sterile buffer (e.g., PBS, Tris-HCl), if required for the experiment

Sterile, low-protein binding microcentrifuge tubes

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic bath (optional)

0.22 µm sterile syringe filter (optional, for sterile applications)

Protocol for Preparing a 10 mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many experiments. Adjustments can be made based on the desired final

concentration.
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Acclimatization: Allow the vial of Ara-F-NAD+ sodium salt to equilibrate to room temperature

before opening to prevent condensation, as the compound can be hygroscopic.

Calculation: Calculate the volume of solvent needed to achieve the desired stock

concentration. For example, to prepare a 10 mM stock solution from 1 mg of Ara-F-NAD+
sodium salt (MW: 687.4 g/mol ):

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (µL) = (0.001 g / (0.010 mol/L * 687.4 g/mol )) * 1,000,000 µL/L ≈ 145.5 µL

Reconstitution: Carefully add the calculated volume of sterile, nuclease-free water or desired

buffer to the vial containing the Ara-F-NAD+ sodium salt.

Dissolution: Gently vortex the vial to dissolve the solid. To enhance solubility, the tube can be

warmed to 37°C and sonicated in an ultrasonic bath for a short period.[2][6] Visually inspect

the solution to ensure complete dissolution.

Sterilization (Optional): For sterile applications, such as cell culture, the stock solution can be

filter-sterilized using a 0.22 µm syringe filter.[1] It is recommended to use a filter with low

protein binding to minimize loss of the compound.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

low-protein binding microcentrifuge tubes. This prevents repeated freeze-thaw cycles which

can lead to degradation of the compound.[1]

Table 2: Recommended Storage Conditions for Ara-F-NAD+ Sodium Salt Stock Solutions

Storage Temperature Shelf Life Recommendations

-20°C Up to 1 month Suitable for short-term storage.

-80°C Up to 6 months

Recommended for long-term

storage to maintain stability.[1]

[2][6]

Note: Always store solutions in sealed containers, away from moisture.[1][2]
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Experimental Workflow and Diagrams
Stock Solution Preparation Workflow
The following diagram illustrates the general workflow for preparing Ara-F-NAD+ sodium salt

stock solutions.

Workflow for Preparing Ara-F-NAD+ Stock Solution

Equilibrate Ara-F-NAD+ vial to room temperature

Calculate required solvent volume

Add sterile water or buffer

Vortex and/or sonicate to dissolve

Optional: Sterile filter (0.22 µm)

Aliquot into single-use tubes

Store at -20°C or -80°C
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Caption: A flowchart outlining the key steps for reconstituting Ara-F-NAD+ sodium salt.

Mechanism of Action: CD38 Inhibition
Ara-F-NAD+ functions as a competitive inhibitor of the NADase activity of CD38, an enzyme

that metabolizes NAD+. By binding to the active site of CD38, Ara-F-NAD+ prevents the

hydrolysis of NAD+ to ADP-ribose and nicotinamide.

Mechanism of Ara-F-NAD+ Inhibition of CD38
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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